Cas no 1326861-68-0 (N-(butan-2-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide)

• Product Name: N-(butan-2-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• CAS No: 1326861-68-0
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5322901
• Update Time: 2025-06-14

N-(butan-2-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• N-butan-2-yl-2-(2-naphthalen-1-yl-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide

• Inchi： 1S/C21H25N5O2/c1-3-14(2)23-20(27)12-25-21(28)19-11-18(24-26(19)13-22-25)17-10-6-8-15-7-4-5-9-16(15)17/h4-10,13-14,18-19,24H,3,11-12H2,1-2H3,(H,23,27)
• InChI Key： CEZQGAFLOMEFJE-UHFFFAOYSA-N
• SMILES： O=C1C2CC(C3=CC=CC4C=CC=CC3=4)NN2C=NN1CC(NC(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 624
• XLogP3: 2.7
• Topological Polar Surface Area: 77

Additional information on N-(butan-2-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

Comprehensive Analysis of N-(butan-2-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide (CAS 1326861-68-0)

The compound N-(butan-2-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide, identified by its CAS number 1326861-68-0, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the naphthalene and pyrazolo[1,5-d][1,2,4]triazine moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutic agents, especially in the context of targeting specific enzymes or receptors.

One of the most intriguing aspects of N-(butan-2-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide is its potential role in addressing current challenges in precision medicine. With the rise of personalized treatment strategies, compounds like this are being investigated for their ability to interact with biomarkers associated with complex diseases. The naphthalen-1-yl group, in particular, is known for its hydrophobic interactions, which could enhance binding affinity to protein targets. This aligns with the growing demand for small-molecule inhibitors in oncology and immunology research.

From a synthetic chemistry perspective, the pyrazolo[1,5-d][1,2,4]triazine core of this compound offers remarkable versatility. Recent studies highlight its utility in constructing multi-functional ligands, which are critical for developing multi-target drugs. The 4-oxo-4H,5H segment further contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. These properties are particularly relevant in the context of green chemistry, where researchers seek efficient and sustainable methods to synthesize complex molecules.

The pharmacological profile of CAS 1326861-68-0 is another area of active investigation. Preliminary data suggest that its acetamide derivative could modulate key signaling pathways, such as those involving kinases or G-protein-coupled receptors (GPCRs). This has sparked interest in its potential applications for neurodegenerative disorders and metabolic diseases, both of which are high-priority areas in modern healthcare. The compound's ability to cross the blood-brain barrier is also under scrutiny, given the urgent need for effective central nervous system (CNS) therapeutics.

In the realm of computational chemistry, N-(butan-2-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These approaches aim to predict its interactions with biological targets and optimize its pharmacokinetic properties. Such efforts are crucial for accelerating the drug discovery pipeline, especially in an era where artificial intelligence (AI) and machine learning are revolutionizing the field.

Another noteworthy application of this compound lies in material science. Its aromatic systems and heterocyclic framework make it a potential candidate for developing organic semiconductors or fluorescent probes. Researchers are exploring its photophysical properties, which could be harnessed for bioimaging or sensing technologies. This interdisciplinary potential underscores the importance of CAS 1326861-68-0 in advancing both life sciences and engineering.

As the scientific community continues to unravel the capabilities of N-(butan-2-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide, its relevance to emerging technologies becomes increasingly apparent. Whether in drug development, diagnostic tools, or advanced materials, this compound exemplifies the convergence of chemistry and innovation. Future research will likely focus on refining its synthesis, elucidating its mechanism of action, and expanding its applications to meet the demands of a rapidly evolving scientific landscape.